Cas no 1111032-08-6 (6-fluoro-3-(morpholine-4-carbonyl)-4-(4-propylbenzenesulfonyl)quinoline)

• Product Name: 6-fluoro-3-(morpholine-4-carbonyl)-4-(4-propylbenzenesulfonyl)quinoline
• CAS No: 1111032-08-6
• MF: C₂₃H₂₃FN₂O₄S
• MW: 442.503128290176
• CID: 5385707
• Update Time: 2025-05-20

6-fluoro-3-(morpholine-4-carbonyl)-4-(4-propylbenzenesulfonyl)quinoline Chemical and Physical Properties

Names and Identifiers

• [6-fluoro-4-(4-propylphenyl)sulfonylquinolin-3-yl]-morpholin-4-ylmethanone
• 6-fluoro-3-(morpholine-4-carbonyl)-4-(4-propylbenzenesulfonyl)quinoline

• Inchi： 1S/C23H23FN2O4S/c1-2-3-16-4-7-18(8-5-16)31(28,29)22-19-14-17(24)6-9-21(19)25-15-20(22)23(27)26-10-12-30-13-11-26/h4-9,14-15H,2-3,10-13H2,1H3
• InChI Key： IBSFQTVDFSXHSO-UHFFFAOYSA-N
• SMILES： C(C1=C(S(C2=CC=C(CCC)C=C2)(=O)=O)C2C(N=C1)=CC=C(F)C=2)(N1CCOCC1)=O

Additional information on 6-fluoro-3-(morpholine-4-carbonyl)-4-(4-propylbenzenesulfonyl)quinoline

Introduction to 6-fluoro-3-(morpholine-4-carbonyl)-4-(4-propylbenzenesulfonyl)quinoline (CAS No. 1111032-08-6)

6-fluoro-3-(morpholine-4-carbonyl)-4-(4-propylbenzenesulfonyl)quinoline, identified by the CAS number 1111032-08-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline scaffold, a heterocyclic structure widely recognized for its biological activity and pharmacological potential. The presence of a fluorine atom, a morpholine-4-carbonyl group, and a 4-propylbenzenesulfonyl moiety in its molecular framework endows it with unique chemical properties and functional characteristics that make it a promising candidate for further investigation.

The molecular structure of 6-fluoro-3-(morpholine-4-carbonyl)-4-(4-propylbenzenesulfonyl)quinoline exhibits a combination of electron-withdrawing and electron-donating groups, which can influence its reactivity, solubility, and interaction with biological targets. The fluorine substituent, in particular, is known to enhance metabolic stability and binding affinity, making it a valuable feature in drug design. The morpholine-4-carbonyl group introduces a nitrogen-rich environment that can participate in hydrogen bonding interactions, while the 4-propylbenzenesulfonyl moiety adds rigidity and lipophilicity to the molecule.

In recent years, quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. Among these derivatives, compounds with fluorine substituents have shown enhanced efficacy due to their ability to modulate enzyme activity and receptor binding. The specific arrangement of functional groups in 6-fluoro-3-(morpholine-4-carbonyl)-4-(4-propylbenzenesulfonyl)quinoline suggests potential applications in the development of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of this compound is its structural versatility, which allows for further modifications and derivatization to optimize its pharmacological profile. Researchers have been exploring synthetic pathways to introduce additional functional groups or alter existing ones to enhance bioavailability, reduce toxicity, and improve target specificity. The combination of computational modeling and experimental validation has been instrumental in understanding the structural-activity relationships (SAR) of quinoline derivatives like 6-fluoro-3-(morpholine-4-carbonyl)-4-(4-propylbenzenesulfonyl)quinoline.

Recent studies have highlighted the importance of fluorinated quinolines in medicinal chemistry. For instance, fluorine-containing analogs have demonstrated improved pharmacokinetic properties compared to their non-fluorinated counterparts. This has led to increased interest in developing fluorinated quinolines as lead compounds for drug discovery programs. The synthesis of 6-fluoro-3-(morpholine-4-carbonyl)-4-(4-propylbenzenesulfonyl)quinoline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity.

The role of computational chemistry in designing and optimizing such compounds cannot be overstated. Advanced computational methods, including molecular dynamics simulations and quantum mechanical calculations, have enabled researchers to predict the behavior of molecules like 6-fluoro-3-(morpholine-4-carbonyl)-4-(4-propylbenzenesulfonyl)quinoline at the atomic level. These predictions are crucial for guiding synthetic efforts and for understanding how structural modifications will affect biological activity.

In addition to its potential as an active pharmaceutical ingredient (API), 6-fluoro-3-(morpholine-4-carbonyl)-4-(4-propylbenzenesulfonyl)quinoline may also serve as an intermediate in the synthesis of more complex molecules. Its versatile structure allows it to be incorporated into larger frameworks while retaining key pharmacophoric elements that contribute to biological function. This makes it a valuable building block for medicinal chemists working on next-generation therapeutics.

The development of novel drug candidates is often hampered by challenges such as poor solubility, rapid metabolism, or off-target effects. However, compounds like 6-fluoro-3-(morpholine-4-carbonyl)-4-(4-propylbenzenesulfonyl)quinoline offer a ray of hope by providing new chemical entities with optimized properties. By leveraging cutting-edge synthetic techniques and computational tools, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

The future prospects for 6-fluoro-3-(morpholine-4-carbonyl)-4-(4-propylbenzenesulfonyl)quinoline are promising given its unique structural features and potential applications. Further research is needed to fully elucidate its mechanism of action and explore its therapeutic potential across different disease areas. Collaborative efforts between academia and industry will be essential in translating laboratory findings into clinical reality.

In conclusion,6-fluoro-3-(morpholine-4-carbonyl)-4-(4-propylbenzenesulfonyl)quinoline (CAS No. 1111032-08-6) represents an exciting avenue in pharmaceutical research due to its complex molecular architecture and multifaceted functionality. Its synthesis, characterization, and potential applications underscore the importance of innovative approaches in drug discovery and development.